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Compound of Interest

Compound Name: 2-Bromo-6-chloroanisole

Cat. No.: B173195

An In-Depth Technical Guide to the Hazards and Safety Precautions for Handling 2-Bromo-6-
chloroanisole

This guide provides a comprehensive overview of the hazards, risks, and requisite safety
protocols for the handling, storage, and disposal of 2-Bromo-6-chloroanisole (CAS No:
174913-10-1).[1] Designed for researchers, scientists, and professionals in drug development,
this document synthesizes critical safety data with field-proven best practices to ensure a
secure laboratory environment. The causality behind each recommendation is explained to
foster a deep-rooted culture of safety and scientific integrity.

Hazard Identification and Compound Profile

A foundational understanding of the intrinsic properties of 2-Bromo-6-chloroanisole is
paramount to anticipating and mitigating risks. This substance is a halogenated aromatic ether,
and its reactivity and toxicity are dictated by this structure.

GHS Hazard Classification

2-Bromo-6-chloroanisole is classified as a hazardous substance under the Globally
Harmonized System (GHS).[1] All personnel must be intimately familiar with these
classifications and the corresponding pictograms.
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Hazard Class

Hazard Category

Hazard Statement GHS Pictogram

H302: Harmful if

Acute Toxicity, Oral Category 4
swallowed
Skin H315: Causes skin
) o Category 2 S

Corrosion/Irritation irritation
Serious Eye H319: Causes serious
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Damage/Eye lrritation eye irritation
Specific Target Organ
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Toxicity, Single Category 3

Exposure

respiratory irritation

Source: ECHA C&L Inventory[1]

The "Warning" signal word is associated with this compound.[1] The causality is clear: the

compound's chemical nature allows it to disrupt biological tissues upon contact, ingestion, or

inhalation, necessitating stringent protective measures.

Physicochemical Properties

Understanding the physical state and properties of a chemical is crucial for predicting its

behavior during handling and in the event of a spill.

Property Value Source

Molecular Formula C7HeBrClO PubChem[1]

Molecular Weight 221.48 g/mol PubChem[1]

Appearance Colorless liquid Santa Cruz Biotechnology|[2]
Density 1.494 g/cm3 at 25 °C MilliporeSigma

Boiling Point 223 °C MilliporeSigma

Melting Point 9-10°C MilliporeSigma
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The compound's liquid state at room temperature and relatively high boiling point indicate that
while it is not highly volatile, vapor and aerosol inhalation is a credible risk, especially if heated.

Comprehensive Exposure Control and Personal
Protection

A multi-layered approach to exposure control is non-negotiable. This involves a combination of
engineering controls, administrative procedures, and appropriate Personal Protective
Equipment (PPE).

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All handling of 2-Bromo-6-chloroanisole must be conducted within a
certified chemical fume hood.[3] This is the primary control to mitigate inhalation exposure,
which can cause respiratory irritation (H335).[1] The causality lies in the hood's ability to
capture and exhaust vapors and aerosols away from the operator's breathing zone.

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and removed.[4][5]

o Eyewash Stations and Safety Showers: In case of accidental exposure, immediate access to
an ANSI-compliant eyewash station and safety shower is critical.[3][5] Their proximity is a
self-validating system for emergency readiness.

Personal Protective Equipment (PPE): A Mandate for All
Users

PPE is not a substitute for robust engineering controls but a final, essential barrier. The
selection of PPE must be based on a thorough risk assessment.

o Eye and Face Protection: Chemical safety goggles meeting ANSI Z87.1 standards are
mandatory at all times.[6] Given the H319 "Causes serious eye irritation” classification, this is
a critical requirement.[1][4] For procedures with a higher risk of splashing, a face shield must
be worn in addition to goggles.[6]

e Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[2][3]
Before each use, gloves must be inspected for any signs of degradation or puncture. The
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causality here is the H315 "Causes skin irritation” classification; gloves prevent direct dermal
contact.[1] Hands should be washed thoroughly after removing gloves.[7]

o Skin and Body Protection: A flame-resistant laboratory coat must be worn and kept fastened.
[6] Full-length trousers and closed-toe shoes are required to protect the skin from potential
splashes.[6] Contaminated clothing must be removed immediately and laundered separately
before reuse.[4][7]

Standard Operating Procedure: Safe Handling
Workflow

Adherence to a validated protocol is essential for minimizing risk. The following step-by-step
methodology provides a self-validating system for the safe handling of 2-Bromo-6-
chloroanisole.

Preparation and Pre-Handling Checks

Review SDS: Before beginning any work, thoroughly review the Safety Data Sheet (SDS) for
2-Bromo-6-chloroanisole.[4]

» Verify Engineering Controls: Confirm that the chemical fume hood's certification is current
and that the airflow monitor indicates proper function.

» Assemble PPE: Don all required PPE as specified in Section 2.2. Check for proper fit and
integrity.

» Prepare Workspace: Ensure the work area inside the fume hood is clean and uncluttered.
Keep only the necessary equipment and chemicals for the immediate procedure.

» Locate Emergency Equipment: Mentally note the locations of the nearest eyewash station,
safety shower, fire extinguisher, and spill kit.

Chemical Handling Protocol

e Transport: When moving the chemical, use a secondary container to prevent spills in case
the primary container fails.
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Dispensing: Carefully dispense the required amount, avoiding splashing. Keep the container
opening away from your breathing zone.

Heating: If heating is required, use a well-controlled heating mantle or bath. Never heat a
closed container. Be aware that heating increases the vapor pressure, elevating the
inhalation risk.

Post-Handling: Once the procedure is complete, securely seal the container.[7]
Decontaminate the work surface with an appropriate solvent and cleaning agent.

Hygiene: Wash hands thoroughly with soap and water after completing the work and
removing PPE.[4][7] Do not eat, drink, or smoke in the laboratory.[4]

Emergency and First Aid Procedures

Rapid and correct response to an emergency can significantly reduce the severity of an

incident.

First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of fresh, running water for at
least 15 minutes, holding the eyelids open to ensure complete irrigation.[4][5] Seek
immediate medical attention.[4][5]

Skin Contact: If skin contact occurs, flush the affected area with plenty of water and soap if
available.[4][7] Remove contaminated clothing. If skin irritation develops or persists, seek
medical attention.[4]

Inhalation: Remove the affected person from the contaminated area to fresh air.[4][5] If
breathing is difficult or symptoms of respiratory irritation occur, seek medical attention.

Ingestion: Do NOT induce vomiting.[5] Immediately give a glass of water.[4] Call a Poison
Information Center or a doctor for treatment advice.[4]

Spill Response Protocol

Minor Spill (inside a fume hood):
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o Ensure personal protective equipment is resistant to the chemical.
o Contain the spill with an inert absorbent material such as vermiculite, sand, or earth.[4]

o Carefully collect the absorbed material into a suitable, labeled container for hazardous
waste disposal.[4]

o Wipe the area clean and decontaminate it thoroughly.

e Major Spill (outside a fume hood):

[¢]

Evacuate all non-essential personnel from the area and move upwind.[4]

o

Alert the emergency response team or fire brigade, informing them of the chemical's
identity and location.[4]

[e]

Prevent the spill from entering drains or waterways.[4]

[e]

Only personnel trained in hazardous spill cleanup should attempt to contain and clean the
spill, wearing appropriate respiratory protection and full protective gear.[4]

Storage and Disposal

Proper storage and disposal are critical final steps in the chemical's lifecycle to prevent
accidental release and environmental contamination.

Storage Conditions

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[5][7]

o Keep containers tightly sealed when not in use to prevent the release of vapors.[4][5][7]
o Store locked up to prevent unauthorized access.[4][7]

» Use original or manufacturer-recommended containers, such as polyethylene or
polypropylene containers, and ensure they are clearly labeled and free from leaks.[4][7]
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Waste Disposal

» All waste containing 2-Bromo-6-chloroanisole must be treated as hazardous waste.
e Collect waste in a clearly labeled, sealed, and appropriate container.

» Dispose of the contents and container at an authorized hazardous or special waste collection
point in strict accordance with all local, state, and federal regulations.[4][5] Do not dispose of
it down the drain.

Workflow Visualization

The following diagram illustrates the comprehensive workflow for the safe handling of 2-
Bromo-6-chloroanisole, from procurement to disposal.
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Safe Handling Workflow for 2-Bromo-6-chloroanisole
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Caption: Logical workflow for the safe handling of 2-Bromo-6-chloroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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